Cas no 116448-91-0 (Benzoic acid,5-amino-2-methyl-4-nitro-, methyl ester)
116448-91-0 structure
Product Name:Benzoic acid,5-amino-2-methyl-4-nitro-, methyl ester
CAS No:116448-91-0
MF:C9H10N2O4
MW:210.186702251434
CID:131209
PubChem ID:45089359
Update Time:2025-04-19
Benzoic acid,5-amino-2-methyl-4-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,5-amino-2-methyl-4-nitro-, methyl ester
- 5-amino-2-methyl-4-nitroBenzoic acid methyl ester
- methyl 5-amino-2-methyl-4-nitrobenzoate
- CTK8G6299
- SureCN2555156
- Benzoic acid, 5-amino-2-methyl-4-nitro-, methyl ester (9CI)
- DTXSID50666453
- 116448-91-0
- FT-0715120
- CIOLBXFIRSNSRA-UHFFFAOYSA-N
- G11292
- SB79234
- SCHEMBL2555156
-
- Inchi: 1S/C9H10N2O4/c1-5-3-8(11(13)14)7(10)4-6(5)9(12)15-2/h3-4H,10H2,1-2H3
- InChI Key: CIOLBXFIRSNSRA-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C(=CC=1C)[N+](=O)[O-])N)=O
Computed Properties
- Exact Mass: 210.06400
- Monoisotopic Mass: 210.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.1A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 98.14000
- LogP: 2.37640
Benzoic acid,5-amino-2-methyl-4-nitro-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1604295-250mg |
Methyl 5-amino-2-methyl-4-nitrobenzoate |
116448-91-0 | 98% | 250mg |
¥2811.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1604295-1g |
Methyl 5-amino-2-methyl-4-nitrobenzoate |
116448-91-0 | 98% | 1g |
¥7129.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1604295-2.5g |
Methyl 5-amino-2-methyl-4-nitrobenzoate |
116448-91-0 | 98% | 2.5g |
¥12412.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1604295-5g |
Methyl 5-amino-2-methyl-4-nitrobenzoate |
116448-91-0 | 98% | 5g |
¥22755.00 | 2024-08-09 |
Benzoic acid,5-amino-2-methyl-4-nitro-, methyl ester Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
116448-91-0 (Benzoic acid,5-amino-2-methyl-4-nitro-, methyl ester) Related Products
- 77324-87-9(Methyl 2-methyl-5-nitrobenzoate)
- 99512-09-1(Methyl 3-Amino-4-nitrobenzoate)
- 3987-92-6(Methyl 4-amino-3-nitrobenzoate)
- 90348-28-0(1,2-Benzenedicarboxylicacid, 4,5-dinitro-)
- 142314-69-0(Benzoic acid, 2-formyl-5-nitro-, methyl ester)
- 610-22-0(1,2-Dimethyl 4-nitrophthalate)
- 76918-64-4(Ethyl 4-amino-3-nitrobenzoate)
- 62621-09-4(methyl 2-methyl-4-nitro-benzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent